![molecular formula C20H21NO4 B4844097 2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate](/img/structure/B4844097.png)
2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate
Overview
Description
2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is also known as Etizolam, and it is a benzodiazepine analog that has been found to possess anxiolytic, sedative, and hypnotic properties. The purpose of
Scientific Research Applications
2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate has been extensively studied for its potential therapeutic applications. It has been found to possess anxiolytic, sedative, and hypnotic properties, making it a promising candidate for the treatment of anxiety disorders, insomnia, and other sleep-related disorders. Additionally, it has been found to be effective in the treatment of alcohol withdrawal syndrome and seizures.
Mechanism of Action
The exact mechanism of action of 2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate is not fully understood. However, it is believed to act on the benzodiazepine receptor site of the GABA-A receptor, enhancing the binding of GABA to the receptor and increasing the inhibitory effects of GABA on the central nervous system. This results in the anxiolytic, sedative, and hypnotic effects of the compound.
Biochemical and Physiological Effects:
This compound has been found to produce a range of biochemical and physiological effects. These include muscle relaxation, decreased anxiety, sedation, and hypnotic effects. It has also been found to have anticonvulsant properties and can reduce the severity and frequency of seizures.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate in lab experiments include its potency and selectivity for the GABA-A receptor, making it a useful tool for studying the role of GABA in the central nervous system. Additionally, it has been found to be effective in a range of animal models of anxiety and sleep-related disorders. However, the limitations of using this compound in lab experiments include its potential for abuse and dependence, which can make it difficult to control for confounding factors in animal studies.
Future Directions
There are several future directions for research on 2-(4-ethylphenyl)-2-oxoethyl N-(phenylacetyl)glycinate. One area of interest is the development of new analogs with improved selectivity and potency for the GABA-A receptor. Another area of interest is the exploration of the potential therapeutic applications of this compound in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, research is needed to better understand the long-term effects of this compound on the central nervous system and to develop strategies for minimizing the risk of abuse and dependence.
properties
IUPAC Name |
[2-(4-ethylphenyl)-2-oxoethyl] 2-[(2-phenylacetyl)amino]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO4/c1-2-15-8-10-17(11-9-15)18(22)14-25-20(24)13-21-19(23)12-16-6-4-3-5-7-16/h3-11H,2,12-14H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUDUQIIKWGPMSB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)COC(=O)CNC(=O)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
36.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49717947 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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